Dihexadecyl 2-hydroxybutanedioate

• CAS No.: 61810-63-7
• Molecular Formula: C36H70O5
• Molecular Weight: 582.9 g/mol
• IUPAC Name: dihexadecyl 2-hydroxybutanedioate
• InChI: InChI=1S/C36H70O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-40-35(38)33-34(37)36(39)41-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h34,37H,3-33H2,1-2H3
• InChI Key: FIPSMFXNHQOXIV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCOC(=O)CC(C(=O)OCCCCCCCCCCCCCCCC)O

Description

Dihexadecyl 2-hydroxybutanedioate is a useful research compound. Its molecular formula is C36H70O5 and its molecular weight is 582.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Hexadecanol (87.4 g, 0.36 mole), dl-malic acid (20.1 g, 0.15 mole), methanol (600 ml), methane sulfonic acid (15 drops) and several "Chemfluor" boiling chips were placed in a 1000-ml round-bottomed flask. The mixture was refluxed for 16 hours. Most of the methanol was stripped from the mixture at a pressure of about 250 mm Hg. Stripping was then continued at 5 mm Hg and 80° C. for 6 hours. Final weight was 104.41 g. TLC indicated the composition was about 5:3:2 dihexadecyl ester: methyl hexadecyl ester: hexadecanol. Hexane (500 ml) was added and warmed to dissolve all solids. On slow cooling to about 22° C., a first crystalline crop of 38.91 g was obtained after filtration. By further cooling to about 17° C., a second crystalline crop of 27.21 g was obtained. Residuals of 37.81 g were reserved for recycle. Both crystal crops contained considerable impurity; the second crop, about 50%. Recrystallization from hexane gave material which migrated as a single spot during TLC (80:18:2:2 hexane: ethyl acetate:1-butanol: formic acid irrigant, silica gel plates). This recrystallized product melted at 61.4°-62.7° C.